Cas no 41060-01-9 (Diplodiatoxin)

• Product Name: Diplodiatoxin
• CAS No: 41060-01-9
• MF: C₁₈H₂₈O₄
• MW: 308.412526130676
• CID: 1997301
• PubChem ID: 12309246
• Update Time: 2025-04-21

Diplodiatoxin Chemical and Physical Properties

Names and Identifiers

• Diplodiatoxin
• (1S,2R,4aS)-1-(3-hydroxypropanoyl)-1,3,6,8-tetramethyl-4a,5,6,7,8,8a-hexahydro-2H-naphthalene-2-carboxylic acid
• 1,2,4a,5,6,7,8,8a-Octahydro-1-(3-hydroxy-1-oxopropyl)-1,3,6,8-tetramethyl-2-naphthalenecarboxylic acid, 9CI
• CHEBI:174949
• 1-(3-Hydroxypropanoyl)-1,3,6,8-tetramethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalene-2-carboxylic acid
• 41060-01-9
• DTXSID70961417

• Inchi： 1S/C18H28O4/c1-10-7-11(2)15-13(8-10)9-12(3)16(17(21)22)18(15,4)14(20)5-6-19/h9-11,13,15-16,19H,5-8H2,1-4H3,(H,21,22)
• InChI Key： SFTQDPVLDKOILY-UHFFFAOYSA-N
• SMILES： O=C(CCO)C1(C)C(C(=O)O)C(C)=CC2CC(C)CC(C)C12

Computed Properties

• Exact Mass: 308.19875937g/mol
• Monoisotopic Mass: 308.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives